Cas no 298215-88-0 (4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate)

• Product Name: 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate
• CAS No: 298215-88-0
• CID: 4644113
• Update Time: 2025-05-25

4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(3-OXO-3-PHENYL-1-PROPENYL)PHENYL 4-FLUOROBENZENESULFONATE
• Benzenesulfonic acid, 4-fluoro-, 4-(3-oxo-3-phenyl-1-propen-1-yl)phenyl ester
• 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate

Additional information on 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate

Research Briefing on 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate (CAS: 298215-88-0)

In recent years, the compound 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate (CAS: 298215-88-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonate ester and propenyl ketone functionalities, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. This briefing synthesizes the latest findings and advancements related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate. Research indicates that this compound exhibits potent inhibitory effects on specific kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound selectively inhibits the activity of protein kinase C (PKC) isoforms, thereby modulating cellular signaling pathways involved in tumor progression. These findings suggest its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's role in prodrug design. Due to its sulfonate ester group, 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate can serve as a versatile scaffold for the synthesis of prodrugs with enhanced bioavailability and targeted release properties. Recent work by researchers at the University of Cambridge has explored its application in designing prodrugs for neurodegenerative diseases, where controlled release of active agents is crucial for therapeutic efficacy. The compound's stability under physiological conditions and its ability to undergo enzymatic hydrolysis make it an attractive candidate for such applications.

In addition to its therapeutic potential, the compound has also been investigated for its chemical reactivity and utility in synthetic chemistry. A 2022 study in Organic Letters highlighted its use as a key intermediate in the synthesis of complex heterocyclic compounds, which are prevalent in many pharmaceuticals. The study reported high yields and selectivity in reactions involving 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate, underscoring its value in medicinal chemistry and drug discovery.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate in drug development.

In conclusion, 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 4-fluorobenzenesulfonate (CAS: 298215-88-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its dual role as a bioactive compound and a synthetic intermediate opens up numerous avenues for further exploration. Continued research and development efforts are expected to yield significant breakthroughs in its therapeutic applications, making it a compound of enduring interest to the scientific community.